Cas no 22418-67-3 (2,3,7-trimethyloct-6-enal)

• Product Name: 2,3,7-trimethyloct-6-enal
• CAS No: 22418-67-3
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• MDL: MFCD24674952
• CID: 2836564
• PubChem ID: 14872774
• Update Time: 2025-06-08

2,3,7-trimethyloct-6-enal Chemical and Physical Properties

Names and Identifiers

• 2,3,7-trimethyloct-6-enal
• SCHEMBL233123
• DTXSID60564875
• 22418-67-3
• EN300-220308
• 6-Octenal, 2,3,7-trimethyl-

• MDL： MFCD24674952
• Inchi： 1S/C11H20O/c1-9(2)6-5-7-10(3)11(4)8-12/h6,8,10-11H,5,7H2,1-4H3
• InChI Key： RQJWDOKNRPUUJN-UHFFFAOYSA-N
• SMILES： O=CC(C)C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 168.151415257Da
• Monoisotopic Mass: 168.151415257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Acyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Acyclic monoterpenoids

Additional information on 2,3,7-trimethyloct-6-enal

Chemical Profile of 2,3,7-trimethyloct-6-enal (CAS No: 22418-67-3)

2,3,7-trimethyloct-6-enal, identified by its Chemical Abstracts Service (CAS) number 22418-67-3, is a complex organic compound with significant applications in the field of organic synthesis and biochemical research. This aldehyde derivative exhibits a unique structural framework characterized by a branched octene backbone substituted with three methyl groups at the 2nd, 3rd, and 7th carbon positions. The presence of a double bond at the 6th carbon enhances its reactivity, making it a valuable intermediate in synthetic chemistry and potential candidate for pharmaceutical development.

The compound’s molecular formula, C₁₁H₂₀O, reflects its hydrocarbon structure with an oxygen atom incorporated as an aldehyde functional group. This configuration imparts distinct electronic and steric properties, influencing its interaction with biological molecules. Recent advancements in computational chemistry have enabled detailed molecular modeling of 2,3,7-trimethyloct-6-enal, revealing insights into its conformational stability and potential binding modes with target proteins. Such studies are pivotal in evaluating its pharmacological relevance and synthetic utility.

In the realm of synthetic organic chemistry, 2,3,7-trimethyloct-6-enal serves as a versatile building block for constructing more complex molecules. Its aldehyde functionality allows for condensation reactions with ketones or secondary amines to form imines or Schiff bases, which are precursors to various pharmacologically active agents. Additionally, the compound’s branched structure can be modified through cross-coupling reactions such as Suzuki or Heck couplings, enabling the introduction of aryl or heteroaryl groups for further functionalization.

Recent research has highlighted the compound’s role in developing novel flavoring agents and fragrances due to its olfactory properties. The branched aldehyde structure contributes to a complex scent profile that is both pleasant and persistent. This has sparked interest in its use as an intermediate in perfumery and food additives, where subtle aromatic nuances are highly valued. The synthesis of 2,3,7-trimethyloct-6-enal has been optimized using green chemistry principles to minimize waste and improve yield, aligning with sustainable industrial practices.

Beyond synthetic applications, 2,3,7-trimethyloct-6-enal has garnered attention in biochemical research for its potential bioactivity. Preliminary in vitro studies suggest that the compound may exhibit modulatory effects on certain enzymatic pathways. Specifically, its structural motif resembles known bioactive scaffolds that interact with cytochrome P450 enzymes or other metabolic regulators. While comprehensive toxicological assessments are still under way, these findings warrant further exploration into its therapeutic potential.

The production and handling of 2,3,7-trimethyloct-6-enal must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to verify its chemical identity and assess impurity profiles. Manufacturers prioritize scalability while maintaining high standards to meet the demands of both academic researchers and industrial clients.

Future directions in the study of 2,3,7-trimethyloct-6-enal include exploring its derivatives as lead compounds for drug discovery. By systematically modifying its functional groups or substituents, chemists can generate libraries of analogs for high-throughput screening against disease targets. Collaborative efforts between synthetic chemists and medicinal biologists are expected to yield novel therapeutic entities based on this promising scaffold.

The growing interest in 2,3,7-trimethyloct-6-enal underscores its significance as a multifunctional compound with broad applicability. Whether in fine chemical synthesis or biomedical research, this molecule exemplifies how structural diversity can drive innovation across multiple scientific disciplines. As methodologies for its production and analysis continue to evolve, so too will its role in advancing chemical science and technology.